- Preparation of spiropiperidine compounds as ORL-1 receptor antagonists, World Intellectual Property Organization, , ,
Cas no 1211523-71-5 (2-(2-bromo-3-pyridyl)acetonitrile)
1211523-71-5 structure
Product Name:2-(2-bromo-3-pyridyl)acetonitrile
CAS No:1211523-71-5
MF:C7H5BrN2
MW:197.032000303268
MDL:MFCD10000072
CID:2197017
PubChem ID:53403509
Update Time:2024-11-03
2-(2-bromo-3-pyridyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Bromopyridin-3-yl)acetonitrile
- 2-Bromopyridine-3-acetonitrile
- ZELUAAXEWIYSLH-UHFFFAOYSA-N
- 3-Pyridineacetonitrile, 2-bromo-
- (2-Bromopyridin-3-yl)acetonitrile
- 2-(2-Bromo-3-pyridyl)acetonitrile
- FCH1165158
- AK151744
- AX8288308
- SCHEMBL533904
- DA-14346
- 1211523-71-5
- AKOS024259453
- CS-0060299
- MFCD10000072
- C71752
- DS-9629
- EN300-179868
- SY117266
- 2-(2-bromo-3-pyridyl)acetonitrile
-
- MDL： MFCD10000072
- Inchi： 1S/C7H5BrN2/c8-7-6(3-4-9)2-1-5-10-7/h1-2,5H,3H2
- InChI Key： ZELUAAXEWIYSLH-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=CN=1)CC#N
Computed Properties
- Exact Mass: 195.96361g/mol
- Monoisotopic Mass: 195.96361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.7
- XLogP3: 1.5
2-(2-bromo-3-pyridyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT1537-1 G |
2-(2-bromo-3-pyridyl)acetonitrile |
1211523-71-5 | 95% | 1g |
¥ 4,125.00 | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BO043-100mg |
2-(2-bromo-3-pyridyl)acetonitrile |
1211523-71-5 | 95+% | 100mg |
1226CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BO043-250mg |
2-(2-bromo-3-pyridyl)acetonitrile |
1211523-71-5 | 95+% | 250mg |
2070CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BO043-50mg |
2-(2-bromo-3-pyridyl)acetonitrile |
1211523-71-5 | 95+% | 50mg |
368.0CNY | 2021-07-12 | |
| Alichem | A026000080-1g |
2-Bromopyridine-3-acetonitrile |
1211523-71-5 | 97% | 1g |
$785.23 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BO043-200mg |
2-(2-bromo-3-pyridyl)acetonitrile |
1211523-71-5 | 95+% | 200mg |
846.0CNY | 2021-07-12 | |
| Chemenu | CM175154-1g |
2-(2-bromopyridin-3-yl)acetonitrile |
1211523-71-5 | 95% | 1g |
$509 | 2021-08-05 | |
| abcr | AB491950-250 mg |
2-(2-Bromopyridin-3-yl)acetonitrile, 95%; . |
1211523-71-5 | 95% | 250MG |
€220.60 | 2022-07-29 | |
| abcr | AB491950-1 g |
2-(2-Bromopyridin-3-yl)acetonitrile, 95%; . |
1211523-71-5 | 95% | 1g |
€468.80 | 2022-07-29 | |
| Chemenu | CM175154-250mg |
2-(2-bromopyridin-3-yl)acetonitrile |
1211523-71-5 | 95% | 250mg |
$106 | 2022-03-02 |
2-(2-bromo-3-pyridyl)acetonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Ethanol , Water ; 1 h, reflux
Reference
2-(2-bromo-3-pyridyl)acetonitrile Raw materials
2-(2-bromo-3-pyridyl)acetonitrile Preparation Products
2-(2-bromo-3-pyridyl)acetonitrile Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
1211523-71-5 (2-(2-bromo-3-pyridyl)acetonitrile) Related Products
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- 144873-99-4(2-(6-Bromopyridin-3-yl)acetonitrile)
- 1803785-83-2(2,4-Dibromopyridine-3-acetonitrile)
- 142337-94-8(Pyridine, 2-bromo-3-ethyl-)
- 850197-45-4(2-(6-Bromopyridin-3-yl)-2-methylpropanenitrile)
- 1211521-35-5(2-Bromo-3-(tert-butyl)pyridine)
- 1417518-44-5(2-Bromo-3-isobutylpyridine)
- 1805472-30-3(2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile)
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